Cas no 1354015-20-5 ((S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide)

• Product Name: (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide
• CAS No: 1354015-20-5
• MF: C₁₂H₂₀N₄OS
• MW: 268.378400802612
• CID: 2165583
• Update Time: 2025-07-09

(S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3,n-dimethyl-n-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide
• (S)-2-Amino-N,3-dimethyl-N-((3-(methylthio)pyrazin-2-yl)methyl)butanamide
• AM96480
• (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanylpyrazin-2-ylmethyl)butyramide
• (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide

• Inchi： 1S/C12H20N4OS/c1-8(2)10(13)12(17)16(3)7-9-11(18-4)15-6-5-14-9/h5-6,8,10H,7,13H2,1-4H3/t10-/m0/s1
• InChI Key： MGFXTWWCTIKIDP-JTQLQIEISA-N
• SMILES： S(C)C1C(CN(C)C([C@H](C(C)C)N)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Topological Polar Surface Area: 97.4

Additional information on (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide

Comprehensive Overview of (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide (CAS No. 1354015-20-5)

The compound (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide (CAS No. 1354015-20-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine ring and a methylsulfanyl group, makes it a subject of interest for drug discovery and enzymatic studies. Researchers are increasingly exploring its applications in targeted therapies and small-molecule inhibitors, aligning with the growing demand for precision medicine.

One of the key attributes of (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide is its stereospecificity, as indicated by the (S)-configuration. This property is critical in drug development, where enantiomeric purity often dictates biological activity. The compound's butyramide backbone further enhances its compatibility with biological systems, making it a candidate for modulating protein-protein interactions. Recent trends in AI-driven drug design have highlighted the importance of such structurally diverse compounds in virtual screening pipelines.

The methylsulfanyl-pyrazine moiety in this molecule is particularly noteworthy. Pyrazine derivatives are known for their role in flavor and fragrance industries, but their pharmacological potential is now gaining traction. For instance, analogs of this compound have been investigated for their anti-inflammatory and neuroprotective properties. This aligns with current consumer interest in natural-derived therapeutics and functional ingredients, as evidenced by rising searches for "pyrazine benefits" and "sulfur-containing bioactive molecules."

From a synthetic chemistry perspective, CAS No. 1354015-20-5 presents intriguing challenges and opportunities. The presence of both amino and amide functionalities allows for versatile derivatization, catering to the demand for structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening often prioritize such scaffolds due to their balanced hydrophilicity and lipophilicity, a topic frequently queried in drug solubility optimization forums.

Environmental and green chemistry considerations are also relevant when discussing this compound. The methylsulfanyl group introduces questions about metabolic fate and biodegradability, topics increasingly searched by sustainability-conscious researchers. Computational tools like molecular docking simulations are being employed to predict its environmental impact, reflecting the intersection of cheminformatics and eco-toxicology.

In analytical chemistry, (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide requires advanced characterization techniques. LC-MS and NMR are commonly used to verify its purity and configuration, addressing the prevalent search query "how to analyze chiral amides." The compound's stability under various pH conditions is another area of investigation, particularly for those exploring oral bioavailability enhancement strategies.

The commercial availability of CAS 1354015-20-5 has expanded its accessibility to academic and industrial researchers. Suppliers often highlight its application in peptide mimetics and enzyme substrate development, responding to the surge in interest for non-peptidic drug candidates. This trend is mirrored in literature citations and patent filings, where similar structures appear in claims for kinase inhibitors and GPCR modulators.

Future research directions for this compound may include exploration of its metal-chelating properties due to the pyrazine nitrogen atoms, or its potential in fluorescent probes development. These applications resonate with the scientific community's focus on theranostic agents, a hot topic in recent nanomedicine conferences. As synthetic methodologies advance, particularly in C-H activation and click chemistry, the derivatization potential of this scaffold will likely grow exponentially.

In conclusion, (S)-2-Amino-3,N-dimethyl-N-(3-methylsulfanyl-pyrazin-2-ylmethyl)-butyramide represents a multifaceted research tool at the intersection of medicinal chemistry and materials science. Its CAS registry number 1354015-20-5 serves as a gateway to a wealth of structural and functional possibilities, from bioactive small molecules to specialty chemical intermediates. As the scientific community continues to prioritize molecular diversity and sustainable synthesis, compounds like this will remain at the forefront of innovation.